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Compound of Interest

Compound Name: Z-Ser(Tos)-Ome

Cat. No.: B554270 Get Quote

In-Depth Technical Guide: Z-Ser(Tos)-OMe
For researchers, scientists, and professionals in drug development, a precise understanding of

chemical reagents is paramount. This guide provides core technical data on Z-Ser(Tos)-OMe,

a key serine derivative.

Core Molecular Data
Z-Ser(Tos)-OMe, also known as N-alpha-Benzyloxycarbonyl-O-tosyl-L-serine methyl ester, is a

commonly used intermediate in peptide synthesis and related research. Its fundamental

properties are summarized below.

Property Value

Chemical Formula C19H21NO7S[1][2][3][4]

Molecular Weight 407.44 g/mol [3]

Synonyms Z-L-Ser(Tos)-OMe, Cbz-Ser(Tos)-OMe[1]

CAS Number 1492-52-0[1][2][4]

Experimental Protocols
Detailed experimental protocols involving Z-Ser(Tos)-OMe are highly dependent on the specific

application (e.g., as a precursor in the synthesis of a larger peptide). A general protocol for its

use would typically involve its reaction with another amino acid or peptide fragment, often
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under conditions that facilitate peptide bond formation. Due to the proprietary and varied nature

of specific synthesis pathways, a universally applicable, detailed experimental protocol is not

provided. Researchers should refer to specific literature relevant to their synthetic target.

Molecular Information Visualization
The following diagram illustrates the fundamental molecular properties of Z-Ser(Tos)-OMe.
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Figure 1: Core molecular data for Z-Ser(Tos)-OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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